Cas no 1016741-73-3 (1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene)

• Product Name: 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene
• CAS No: 1016741-73-3
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• MDL: MFCD09810839
• CID: 2623180
• PubChem ID: 20116629
• Update Time: 2025-11-02

1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromo-2-fluorophenyl)methyl]propan-2-amine
• [(5-bromo-2-fluorophenyl)methyl](propan-2-yl)amine;1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene;
• 1-BroMo-4-fluoro-3-(isopropylaMinoMethyl)benzene
• BS-19112
• EN300-32156
• AKOS000155297
• ((5-bromo-2-fluorophenyl)methyl)(propan-2-yl)amine
• [(5-bromo-2-fluorophenyl)methyl](propan-2-yl)amine
• 102-574-9
• SB77033
• [(5-BROMO-2-FLUOROPHENYL)METHYL](ISOPROPYL)AMINE
• RQB74173
• MFCD09810839
• 1016741-73-3
• Z86130026
• DTXSID90602673
• Benzenemethanamine, 5-bromo-2-fluoro-N-(1-methylethyl)-
• 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene

• MDL： MFCD09810839
• Inchi： 1S/C10H13BrFN/c1-7(2)13-6-8-5-9(11)3-4-10(8)12/h3-5,7,13H,6H2,1-2H3
• InChI Key： IXXUYKRGUZVACR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CNC(C)C)F

Computed Properties

• Exact Mass: 245.02200
• Monoisotopic Mass: 245.02154Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.47710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene

Comprehensive Guide to 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene (CAS No. 1016741-73-3): Properties, Applications, and Market Insights

1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene (CAS No. 1016741-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated benzene derivative is characterized by its unique molecular structure, featuring a bromo and fluoro substituent, along with an isopropylaminomethyl functional group. The compound's versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The growing demand for 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene can be attributed to its role as a key building block in medicinal chemistry. Researchers are particularly interested in its potential for creating novel fluoro-containing pharmaceuticals, as the introduction of fluorine atoms often enhances drug bioavailability and metabolic stability. Recent studies have explored its use in developing next-generation kinase inhibitors, a hot topic in cancer research and targeted therapies.

From a chemical perspective, 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene exhibits several interesting properties. The presence of both bromine and fluorine atoms creates distinct electronic effects that influence its reactivity patterns. The isopropylaminomethyl group adds steric bulk while providing a potential site for further functionalization. These characteristics make it particularly useful in cross-coupling reactions, which are fundamental to modern organic synthesis methodologies.

In the pharmaceutical industry, this compound has shown promise in the development of central nervous system (CNS) drugs. The fluorine atom's ability to modulate lipophilicity and the bromine atom's utility in subsequent derivatization reactions make CAS 1016741-73-3 an attractive scaffold for neurologically active compounds. Recent patent literature reveals its incorporation in several experimental drug candidates targeting neurodegenerative diseases, a field experiencing rapid growth due to aging populations worldwide.

The agrochemical sector has also shown interest in 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene derivatives. The compound's structural features align well with the industry's need for novel crop protection agents that combine efficacy with environmental safety. Researchers are investigating its potential as a precursor for next-generation herbicides and fungicides, particularly in light of increasing regulatory pressures on conventional agrochemicals.

Market analysis indicates steady growth in demand for specialty benzene derivatives like CAS 1016741-73-3. The global market for fluorinated pharmaceutical intermediates alone is projected to grow at a CAGR of 5.8% through 2030, driven by the pharmaceutical industry's continued focus on fluorine-containing drugs. Manufacturers are responding by developing more efficient synthesis routes for 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene to meet both quality and quantity requirements.

Quality control is paramount when working with 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and structural integrity. The compound typically appears as a white to off-white crystalline solid with defined melting characteristics. Proper storage conditions (cool, dry environment under inert atmosphere) are essential to maintain stability over extended periods.

Recent advancements in synthetic methodology have improved access to CAS 1016741-73-3. Modern approaches focus on atom-economical routes that minimize waste generation, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. These developments have made the compound more accessible to research institutions and smaller biotech firms exploring innovative applications.

The scientific community continues to explore novel applications for 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene. Emerging research areas include its potential use in organic electronic materials and as a building block for metal-organic frameworks (MOFs). The compound's unique combination of halogen atoms and amine functionality offers interesting possibilities for creating materials with tailored electronic and structural properties.

For researchers considering 1-Bromo-4-fluoro-3-(isopropylaminomethyl)benzene for their projects, several factors should be considered. The compound's reactivity profile makes it suitable for various transformations, but proper handling procedures are essential. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds should be followed. Documentation and analytical data provided by reputable suppliers are crucial for ensuring reproducible results in synthetic applications.

Looking ahead, the future of CAS 1016741-73-3 appears promising. As drug discovery efforts increasingly focus on targeted therapies and personalized medicine, the demand for specialized building blocks like this compound is expected to rise. Ongoing research into its physicochemical properties and reactivity patterns will likely uncover additional applications, further solidifying its position as a valuable tool in chemical synthesis and materials science.